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Compound of Interest

Compound Name: 2,5-Dimethoxytetrahydrofuran

Cat. No.: B146720 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring laboratory safety and environmental

compliance. 2,5-Dimethoxytetrahydrofuran, a flammable and hazardous chemical, requires a

stringent and methodical disposal process. This guide provides essential, step-by-step

procedures for its safe disposal, aligning with general laboratory safety protocols and

regulatory requirements.

Hazard Profile and Safety Data
2,5-Dimethoxytetrahydrofuran is classified as a hazardous substance, primarily due to its

flammability and toxicity.[1][2] Ingestion or inhalation can be harmful, and it is known to cause

irritation to the skin, eyes, and respiratory system.[1][3] It is crucial to handle this chemical with

appropriate personal protective equipment (PPE) in a well-ventilated area, away from ignition

sources.[1][3][4]
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Hazard Classification Description

Physical Hazard Flammable Liquid and Vapor (Category 3).[2]

Health Hazards
Toxic if inhaled (Acute Toxicity, Inhalation -

Category 3).[2][4]

Causes serious eye irritation.[2][3]

Causes skin irritation.[3]

May cause respiratory irritation.[3]

Harmful if swallowed.[1][3]

Environmental Hazard
Should not be released into the environment.[2]

[4]

Special Hazard
May form explosive peroxides; an expiration

date should be determined.[1]

Experimental Protocol: Waste Disposal Procedure
The disposal of 2,5-Dimethoxytetrahydrofuran must be managed through an established

Environmental Health and Safety (EHS) hazardous waste program.[5] It is imperative not to

dispose of this chemical down the drain or in regular trash.[5][6]

Step 1: Waste Identification and Segregation

Treat all 2,5-Dimethoxytetrahydrofuran and materials contaminated with it as hazardous

waste.[7]

Segregate the waste at the point of generation. Do not mix it with other incompatible waste

streams.[8]

Step 2: Container Selection and Labeling

Use a suitable, leak-proof container that is compatible with 2,5-Dimethoxytetrahydrofuran.

Plastic containers are often preferred over glass when compatibility is not an issue.[5][8]

The container must be in good condition, with no rust or leaks.[8]
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As soon as waste is added, affix a "Hazardous Waste" tag or label to the container.[5][7]

The label must include:

The full chemical name: "2,5-Dimethoxytetrahydrofuran".[5]

The quantity of the waste.

The date of waste generation.[5]

The place of origin (e.g., department, room number).[5]

The Principal Investigator's name and contact number.[5]

Appropriate hazard pictograms (e.g., flammable, irritant, toxic).[5]

Step 3: Waste Accumulation and Storage

Keep the hazardous waste container securely closed at all times, except when adding waste.

[3][8]

Store the container in a designated, well-ventilated satellite accumulation area.[3]

Ensure the storage area is away from heat, sparks, and open flames.[2][3]

Store in a flammables area with secondary containment.[7]

Step 4: Disposal of Empty Containers

Even when empty, containers of 2,5-Dimethoxytetrahydrofuran may still present a

chemical hazard.[1]

To dispose of an empty container as regular trash, it must be triple-rinsed with a suitable

solvent.[8]

The rinsate from this process must be collected and treated as hazardous waste.[8]

After triple-rinsing, deface or remove all hazardous labels from the container before disposal.

[7]
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Step 5: Arranging for Waste Pickup

Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation

area.[7]

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[5]

Provide a completed Hazardous Waste Information Form if required by your institution.[5]
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Caption: Workflow for the proper disposal of 2,5-Dimethoxytetrahydrofuran waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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